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Compound of Interest

Thieno[3,2-b]thiophene-2,5-
dicarbaldehyde

Cat. No.: B1297048

Compound Name:

Thieno[3,2-b]Jthiophene-2,5-dicarbaldehyde: A
Technical Guide

CAS Number: 37882-75-0

A comprehensive overview of the physicochemical properties, synthesis, and applications of a
key building block in organic electronics and materials science.

This technical guide provides an in-depth analysis of Thieno[3,2-b]Jthiophene-2,5-
dicarbaldehyde, a pivotal organic compound for researchers, scientists, and professionals in
drug development and materials science. This document outlines its core properties, detailed
experimental protocols for its synthesis, and its current and potential applications.

Core Physicochemical Properties

Thieno[3,2-b]thiophene-2,5-dicarbaldehyde is a solid, typically appearing as an orange to
brown crystalline powder.[1] Its fused bicyclic aromatic structure, featuring two thiophene rings,
imparts significant thermal stability and desirable electronic properties. The presence of two
aldehyde functional groups makes it a versatile precursor for the synthesis of more complex
conjugated molecules.
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A summary of its key physicochemical properties is presented in the table below for easy

reference and comparison.

Property Value Source
Molecular Formula CsHa02S2 [1112]
Molecular Weight 196.25 g/mol [2][3]
Melting Point 274-277 °C [2]
Boiling Point 388.1 °C at 760 mmHg [4]
Density 1.559 g/cm3 [4]
Appearance Orange to brown crystalline o
powder
Purity Typically = 93% (GC) [1][5]

Storage Temperature

2-8°C

[2]

InChl

1S/C8H402S2/c9-3-5-1-7-
8(11-5)2-6(4-10)12-7/h1-4H

[2]

SMILES

O=Cclcc2sc(C=0)cc2sl

[2]

Synthesis and Experimental Protocols

The primary method for the synthesis of Thieno[3,2-b]Jthiophene-2,5-dicarbaldehyde is the

Vilsmeier-Haack formylation of the thieno[3,2-b]thiophene core. This electrophilic aromatic

substitution reaction introduces formyl groups onto the electron-rich thiophene rings.

Experimental Protocol: Vilsmeier-Haack Formylation

This protocol is based on the established methodology for the formylation of thieno[3,2-

b]thiophenes.

Materials:

e Thieno[3,2-b]thiophene
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e Phosphorus oxychloride (POCIs)

e N,N-Dimethylformamide (DMF)

e Dichloromethane (DCM)

o Saturated aqueous sodium carbonate (NazCOs) solution

o Water

¢ Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

e A solution of phosphorus oxychloride in DMF is prepared by adding POCIs dropwise to DMF
at 0°C with stirring. This mixture is then cooled to 0°C.

e Thieno[3,2-b]thiophene is dissolved in DMF and cooled to 0°C.

e The cooled Vilsmeier reagent (POCIs in DMF) is added dropwise to the solution of
thieno[3,2-b]thiophene with continuous stirring.

e The reaction mixture is allowed to warm to room temperature and then heated to 60°C for
several hours.

 After the reaction is complete, the mixture is poured into ice-cold water.

e The pH of the solution is adjusted to 8-9 by the addition of a saturated aqueous solution of
sodium carbonate to neutralize the acid.

e The product is extracted with dichloromethane.

e The combined organic extracts are washed with water, dried over anhydrous magnesium
sulfate, filtered, and the solvent is removed under reduced pressure.

e The crude product can be purified by column chromatography on silica gel or by
recrystallization to yield Thieno[3,2-b]thiophene-2,5-dicarbaldehyde.
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A simplified workflow for the synthesis of Thieno[3,2-b]thiophene-2,5-dicarbaldehyde.

Applications in Research and Development

Thieno[3,2-b]thiophene-2,5-dicarbaldehyde is a valuable building block in the field of
materials science, particularly for the development of organic electronic materials. Its
bifunctional nature allows for the synthesis of conjugated polymers and small molecules with
tailored optoelectronic properties.

Organic Electronics

The thieno[3,2-b]thiophene core is known for its excellent charge transport properties, making it
an ideal component for organic semiconductors.[1] The dicarbaldehyde derivative serves as a
monomer for the synthesis of donor-acceptor (D-A) type conjugated polymers. In these
polymers, the electron-rich thieno[3,2-b]thiophene unit typically acts as the electron donor.
These materials are being investigated for applications in:

o Organic Field-Effect Transistors (OFETSs): The rigid, planar structure of the thienothiophene
core promotes intermolecular 1t-1t stacking, which is crucial for efficient charge transport.

» Organic Photovoltaics (OPVs): As a component of the active layer in solar cells, polymers
derived from this compound can contribute to efficient light absorption and charge
separation.

o Organic Light-Emitting Diodes (OLEDs): The tunable electronic properties of materials
synthesized from this precursor are beneficial for developing efficient light-emitting layers.

Dye-Sensitized Solar Cells (DSSCs)
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Research has demonstrated the use of Thieno[3,2-b]thiophene-2,5-dicarbaldehyde in the
synthesis of novel metal-free organic dyes for Dye-Sensitized Solar Cells. These organic dyes
offer an environmentally friendly and cost-effective alternative to traditional ruthenium-based

dyes.

Covalent Organic Frameworks (COFs)

The aldehyde functionalities of this molecule make it a suitable linker for the construction of 2D
Covalent Organic Frameworks. These porous crystalline polymers have potential applications
in gas storage, catalysis, and sensing.

While the thienothiophene scaffold is found in some biologically active molecules, specific
studies on the direct application of Thieno[3,2-b]Jthiophene-2,5-dicarbaldehyde in drug
development or its interaction with signaling pathways are not extensively reported in the
current literature. The primary focus of research remains on its material science applications.

Safety and Handling

Thieno[3,2-b]thiophene-2,5-dicarbaldehyde is classified as an irritant. It is advisable to
handle this compound in a well-ventilated area, wearing appropriate personal protective
equipment, including gloves and safety glasses. For detailed safety information, please refer to
the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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